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Compound of Interest

Compound Name: Solvent blue 12

Cat. No.: B1668949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a formal safety data sheet (SDS) or professional safety consultation. The

toxicological properties of Solvent Blue 12 have not been fully investigated. All handling of this

chemical should be performed by trained personnel in a controlled laboratory setting.

Chemical and Physical Properties
Solvent Blue 12, also known by its chemical name 1-amino-2-bromo-4-p-

toluidinoanthraquinone, is an anthraquinone-based dye. Due to a lack of comprehensive

experimental data for Solvent Blue 12, some of the following physical and chemical properties

are calculated values and should be treated as estimates.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1668949?utm_src=pdf-interest
https://www.benchchem.com/product/b1668949?utm_src=pdf-body
https://www.benchchem.com/product/b1668949?utm_src=pdf-body
https://www.benchchem.com/product/b1668949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 128-83-6 Multiple Sources

Molecular Formula C₂₁H₁₅BrN₂O₂ [1]

Molecular Weight 407.26 g/mol [1]

Boiling Point 595.2 °C at 760 mmHg BOC Sciences

Density 1.567 g/cm³ BOC Sciences

LogP (Octanol/Water Partition

Coefficient)
4.859 (Calculated) Cheméo

Water Solubility
-6.71 (Log10 of Water solubility

in mol/l) (Calculated)
Cheméo

Appearance Blue powder General Knowledge

Hazard Identification and GHS Classification
A formal GHS classification for Solvent Blue 12 is not readily available. However, based on the

known hazards of structurally similar compounds, such as other brominated anthraquinone

dyes and the parent compound anthraquinone, a precautionary classification is warranted.

Anthraquinone itself is classified as a skin sensitizer and is suspected of causing cancer.

Therefore, Solvent Blue 12 should be handled as a substance with the potential for similar

hazards.

Potential Hazards:

May cause skin sensitization upon repeated contact.

May be harmful if inhaled or ingested.

Suspected of causing cancer.

May cause eye irritation.

The powder form presents a risk of dust explosion.
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Toxicological Information
There is a significant lack of specific toxicological data for Solvent Blue 12. The information

below is based on general knowledge of anthraquinone dyes and related compounds.

Endpoint Data Notes

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation No data available
May cause skin irritation and

sensitization.

Eye Damage/Irritation No data available May cause eye irritation.

Carcinogenicity No data available

The parent compound,

anthraquinone, is classified as

a suspected carcinogen

(Category 2).

Mutagenicity No data available

Reproductive Toxicity No data available

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and risk.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Solvent Blue 12 to determine the

appropriate level of PPE. The following are general recommendations for handling powdered

dyes in a laboratory setting.
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PPE Type Specification

Respiratory Protection
NIOSH-approved N95 or higher-rated respirator

for powders.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Safe Handling Practices
Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powder.

Avoid generating dust.

Use non-sparking tools.

Ground all equipment to prevent static discharge.

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling.

Storage
Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Fire and Explosion Hazards
Hazard Data

Flash Point No data available

Flammability
Combustible solid. As a fine powder, it may form

explosive mixtures with air.

Extinguishing Media
Use water spray, dry chemical, carbon dioxide,

or foam.

Firefighting Procedures
Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Ecological Information
No specific ecotoxicity data is available for Solvent Blue 12. As with many synthetic dyes, it is

expected to be persistent in the environment and potentially harmful to aquatic life. Discharge

into the environment should be avoided.

Disposal Considerations
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Dispose of waste in accordance with local, state, and federal regulations. Do not allow to enter

drains or waterways.

Experimental Protocols (General Methodologies)
As no specific experimental safety studies for Solvent Blue 12 were found, this section

provides generalized protocols for assessing the potential hazards of a chemical powder, which

would be applicable to this compound.

Skin Sensitization Assay (e.g., Local Lymph Node Assay
- LLNA)
This protocol outlines a general approach for determining the skin sensitization potential of a

chemical.
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Application

Measurement & Analysis

Conclusion
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(Daily for 3 days)

Acclimatize
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Inject Radioactive Tracer
(e.g., ³H-methyl thymidine)

Excise Auricular
Lymph Nodes

Measure Radioactivity
(Proliferation)

Calculate Stimulation
Index (SI)

SI ≥ 3?
Sensitizer
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Fig. 1: General workflow for a Local Lymph Node Assay.
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Dust Explosibility Test (e.g., Hartmann Tube)
This protocol provides a general method for assessing the potential for a powder to cause a

dust explosion.
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Apparatus Setup

Testing Procedure
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Fig. 2: General workflow for dust explosibility testing.
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Logical Relationships in Safety Assessment
The overall safety assessment for a chemical like Solvent Blue 12 involves integrating data

from various sources and considering the relationships between its properties and potential

hazards.

Chemical & Physical Properties

Hazard Identification

Exposure Assessment

Risk Characterization & Management

Molecular Structure
Physical State

Solubility
Volatility Toxicological Data

(Analogues, QSAR)

Physical Hazards
(Dust Explosion)

Risk Assessment

Routes of Exposure
(Inhalation, Dermal)

Handling Procedures
(Use, Quantity)

Control Measures
(PPE, Engineering Controls)
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Fig. 3: Logical flow of a chemical safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668949#health-and-safety-considerations-for-
handling-solvent-blue-12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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